(4R)-2-Methylpentane-2,4-diol

• CAS No.: 107-41-5
• Product Name: (4R)-2-Methylpentane-2,4-diol
• Molecular Formula: C6H14O2; (CH3)2COHCH2CHOHCH3; C6H14O2
• Molecular Weight: 118.17 g/mol
• IUPAC Name: (4R)-2-methylpentane-2,4-diol
• Standard InChI: InChI=1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3/t5-/m1/s1
• Standard InChIKey: SVTBMSDMJJWYQN-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](CC(C)(C)O)O
• SMILES: CC(CC(C)(C)O)O
• Canonical SMILES: CC(CC(C)(C)O)O
• Boiling Point: 387 °F at 760 mm Hg (USCG, 1999); 198.0 °C; 198 °C at 760 mm Hg; 198 °C; 388°F
• Colorform: Liquid; Colorless liquid
• Density: 0.923 at 68 °F (USCG, 1999); 0.923 g/cu cm at 15 °C; Relative density (water = 1): 0.92; 0.923; 0.92
• Flash Point: 200 °F (USCG, 1999); 93 degree C (closed cup); 205 °F (96 °C) (Open cup); 96 °C o.c.; 209°F
• Melting Point: -58 °F (USCG, 1999); -50.0 °C; Freezing point = -50 °C (glass or vitreous condition); -50 °C; -58°F (sets to glass); -58°F (Sets to glass)
• Physical Description: Hexylene glycol is an oily colorless liquid with a mild sweet odor. Floats and mixes slowly with water. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a mild, sweetish odor.
• Description: Hexylene glycol is an oily colorless liquid with a mild sweet odor. Floats and mixes slowly with water. (USCG, 1999); 2-methylpentane-2,4-diol is a glycol in which the two hydroxy groups are at positions 2 and 4 of 2-methylpentane (isopentane).
• Related CAS: 41994-80-3 (unspecified titanium(4+) salt)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Miscible (NIOSH, 2016); 8.46 M; Miscible with water; Soluble in alcohol, ether, lower aliphatic hydrocarbons; Soluble in ethanol, ethyl ether; slightly soluble in carbon tetrachloride; Miscible with fatty acids; Solubility in water: miscible; Miscible
• Synonyms: 2-methyl-2,4-pentanediol; 2-methylpentane-2,4-diol; hexylene glycol; hexylene glycol, titanium(4+) salt
• Vapor Density: Relative vapor density (air = 1): 4.1
• Vapor Pressure: 0.05 mm Hg (NIOSH, 2016); 0.01 mmHg; 7.0X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 6.7; 0.05 mmHg
• PubChem Compound: 5288845
• Last Modified: Nov 11 2021